Cas no 147147-73-7 (4-Amino-2-methyl-8-(trifluoromethyl)quinoline)

• Product Name: 4-Amino-2-methyl-8-(trifluoromethyl)quinoline
• CAS No: 147147-73-7
• MF: C₁₁H₉F₃N₂
• MW: 226.197772741318
• MDL: MFCD08669720
• CID: 869482
• PubChem ID: 329773406
• Update Time: 2024-11-02

4-Amino-2-methyl-8-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-8-(trifluoromethyl)quinolin-4-amine
• 4-AMINO-2-METHYL-8-(TRIFLUOROMETHYL)QUINOLINE
• 2-Methyl-8-trifluoromethyl-quinolin-4-ylamine
• BB_SC-7813
• QU193
• DTXSID20588911
• AKOS002337253
• CS-0316468
• STK942332
• AB46040
• MFCD08669720
• 4-Quinolinamine, 2-methyl-8-(trifluoromethyl)-
• BBL031056
• VS-10209
• 4-Amino-2-methyl-8-(trifluoromethyl)quinoline, AldrichCPR
• WNPVMBJLPPHGEJ-UHFFFAOYSA-N
• 147147-73-7
• 4-Amino-2-methyl-8-(trifluoromethyl)quinoline

• MDL： MFCD08669720
• Inchi： 1S/C11H9F3N2/c1-6-5-9(15)7-3-2-4-8(10(7)16-6)11(12,13)14/h2-5H,1H3,(H2,15,16)
• InChI Key： WNPVMBJLPPHGEJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C(C=C(C)N=C21)N)(F)F

Computed Properties

• Exact Mass: 226.07200
• Monoisotopic Mass: 226.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 3.72540

4-Amino-2-methyl-8-(trifluoromethyl)quinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：